Cas no 1217755-82-2 (3S-6-Cyano-3-N-methylamino-1,2,3,4-tetrahydrocarbazole)

• Product Name: 3S-6-Cyano-3-N-methylamino-1,2,3,4-tetrahydrocarbazole
• CAS No: 1217755-82-2
• MF: C₁₄H₁₅N₃
• MW: 225.289002656937
• CID: 1064800
• PubChem ID: 29941625
• Update Time: 2025-05-19

3S-6-Cyano-3-N-methylamino-1,2,3,4-tetrahydrocarbazole Chemical and Physical Properties

Names and Identifiers

• 3S-6-Cyano-3-N-methylamino-1,2,3,4-tetrahydrocarbazole
• (6S)-6-(methylamino)-6,7,8,9-tetrahydro-5H-carbazole-3-carbonitrile
• 1217755-82-2
• DTXSID40652340
• (3S)-3-(METHYLAMINO)-2,3,4,9-TETRAHYDRO-1H-CARBAZOLE-6-CARBONITRILE

• Inchi： 1S/C14H15N3/c1-16-10-3-5-14-12(7-10)11-6-9(8-15)2-4-13(11)17-14/h2,4,6,10,16-17H,3,5,7H2,1H3/t10-/m0/s1
• InChI Key： WPDCBQPOJXEMKM-JTQLQIEISA-N
• SMILES： N1C2C=CC(C#N)=CC=2C2=C1CC[C@@H](C2)NC

Computed Properties

• Exact Mass: 225.12700
• Monoisotopic Mass: 225.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.61000
• LogP: 2.50718

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 3S-6-Cyano-3-N-methylamino-1,2,3,4-tetrahydrocarbazole

Introduction to 3S-6-Cyano-3-N-methylamino-1,2,3,4-tetrahydrocarbazole (CAS No. 1217755-82-2)

3S-6-Cyano-3-N-methylamino-1,2,3,4-tetrahydrocarbazole (CAS No. 1217755-82-2) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydrocarbazole class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The presence of multiple functional groups, including a cyano group at the 6-position and an N-methylamino group at the 3-position, contributes to its unique chemical properties and biological interactions.

The tetrahydrocarbazole core is a privileged structure in drug discovery, known for its ability to interact with various biological targets. Its rigid aromatic system provides a stable framework for further functionalization, making it a versatile building block in synthetic chemistry. The stereochemistry at the 3-position, specifically the S configuration, is crucial for the compound's biological activity and has been extensively studied in recent years.

In recent years, there has been a surge in research focused on developing novel tetrahydrocarbazole derivatives as potential therapeutics. These compounds have shown promise in various preclinical studies, particularly in the context of neurological disorders, cancer, and inflammation. The cyano group at the 6-position of 3S-6-cyano-3-N-methylamino-1,2,3,4-tetrahydrocarbazole introduces a polar character to the molecule, enhancing its solubility and interaction with biological targets. This feature has been exploited in several drug design strategies to improve pharmacokinetic properties.

The N-methylamino group at the 3-position plays a critical role in modulating the compound's bioactivity. This group can participate in hydrogen bonding interactions with biological targets, thereby influencing binding affinity and selectivity. The combination of these functional groups within the tetrahydrocarbazole scaffold makes this compound an attractive candidate for further investigation.

Recent studies have highlighted the potential of 3S-6-cyano-3-N-methylamino-1,2,3,4-tetrahydrocarbazole as a lead compound for drug development. Researchers have demonstrated its ability to modulate specific signaling pathways involved in disease progression. For instance, preclinical data suggest that this compound may interfere with kinases and other enzymes implicated in cancer cell proliferation and survival. Additionally, its structural features have been found to interact with receptors and ion channels relevant to neurological disorders.

The synthesis of 3S-6-cyano-3-N-methylamino-1,2,3,4-tetrahydrocarbazole involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The stereochemistry at the 3-position must be rigorously controlled during synthesis to maintain biological activity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further preclinical and clinical investigations.

In conclusion,3S-6-cyano-3-N-methylamino-1,2,3,4-tetrahydrocarbazole represents a promising candidate for therapeutic development due to its unique structural features and demonstrated biological activity. Ongoing research continues to explore its potential applications across various disease areas. As our understanding of its mechanism of action evolves,this compound is poised to play a significant role in future pharmacological interventions.